N-[(4-Methoxythian-4-yl)methyl]thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-[(4-methoxythian-4-yl)methyl]thieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H17N3OS2/c1-17-13(3-6-18-7-4-13)8-14-12-11-10(2-5-19-11)15-9-16-12/h2,5,9H,3-4,6-8H2,1H3,(H,14,15,16)
• InChI Key: XZOPVHCTCSQUGE-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNC2=NC=NC3=C2SC=C3
• Molecular Formula: C13H17N3OS2
• Molecular Weight: 295.4 g/mol

Description

N-[(4-Methoxythian-4-yl)methyl]thieno[3,2-d]pyrimidin-4-amine, commonly known as MTTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a thieno[3,2-d]pyrimidine derivative that has shown promising results in various studies, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of MTTP involves the inhibition of the PI3K/Akt/mTOR signaling pathway, which is a key pathway involved in cell growth and survival. MTTP has been shown to inhibit the phosphorylation of Akt and mTOR, leading to the inhibition of downstream signaling pathways that promote cell proliferation and survival.
Biochemical and Physiological Effects:
MTTP has been shown to have potent cytotoxic effects on cancer cells, leading to the inhibition of cell growth and proliferation. MTTP has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, MTTP has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed, and is a critical step in the growth and metastasis of tumors.

Advantages and Limitations for Lab Experiments

One of the major advantages of MTTP is its potent cytotoxic effects on cancer cells, which makes it a potential candidate for cancer therapy. However, one of the limitations of MTTP is its low solubility in water, which can make it difficult to administer in vivo. In addition, further studies are needed to determine the optimal dosage and administration route of MTTP for cancer therapy.

Future Directions

There are several future directions for the study of MTTP. One potential direction is the development of more potent and selective analogs of MTTP that can be used for cancer therapy. Another potential direction is the study of the pharmacokinetics and pharmacodynamics of MTTP in vivo, which can help to determine the optimal dosage and administration route for cancer therapy. Finally, further studies are needed to determine the potential applications of MTTP in other fields of scientific research.

Synthesis Methods

The synthesis of MTTP involves a multi-step process that includes the reaction of 4-methoxythian-4-ylmethanamine with 4,6-dichloro-2-methylthieno[3,2-d]pyrimidine, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

MTTP has been extensively studied for its potential applications in scientific research, particularly in the field of cancer research. Studies have shown that MTTP has potent cytotoxic effects on cancer cells, making it a potential candidate for cancer therapy. MTTP has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.